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Compound of Interest

Compound Name: AP1867-3-(aminoethoxy)

Cat. No.: B8103487 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Safety, Handling, and Disposal Protocols

This document provides critical safety and logistical information for the handling of AP1867-3-
(aminoethoxy), a synthetic ligand for FKBP used in the development of Proteolysis Targeting

Chimeras (PROTACs). Adherence to these guidelines is essential to ensure laboratory safety

and the integrity of your research.

Immediate Safety and Handling Precautions
AP1867-3-(aminoethoxy) is a chemical compound that requires careful handling to mitigate

potential health risks. The following table summarizes its known hazards and corresponding

precautionary measures.
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Hazard Statement Description Precautionary Action

H302 Harmful if swallowed

Do not eat, drink, or smoke

when using this product. If

swallowed, immediately call a

poison center or doctor. Rinse

mouth.

H315 Causes skin irritation

Wear protective gloves. Wash

hands and any exposed skin

thoroughly after handling. If

skin irritation occurs, get

medical advice/attention.

H319 Causes serious eye irritation

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

H335 May cause respiratory irritation

Use only outdoors or in a well-

ventilated area. Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay. If inhaled, remove person

to fresh air and keep

comfortable for breathing. Call

a poison center or doctor if you

feel unwell.

Personal Protective Equipment (PPE):

Based on the hazard assessment, the following minimum PPE is mandatory when handling

AP1867-3-(aminoethoxy):
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.

Eye Protection
Safety glasses with side

shields or goggles

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

To prevent respiratory tract

irritation.

Operational Plan: From Receipt to Disposal
A systematic approach to handling AP1867-3-(aminoethoxy) is crucial for both safety and

experimental success.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature for the solid is -20°C.[1]

Solutions can be stored at -80°C for up to 6 months or -20°C for up to 1 month, preferably

under a nitrogen atmosphere.[1]

2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions should be performed in a

chemical fume hood.
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AP1867-3-(aminoethoxy) is soluble in DMSO.[1] For a 10 mM stock solution, dissolve 6.79

mg of the compound in 1 mL of DMSO.

Use freshly opened, anhydrous DMSO for best results, as the compound's solubility can be

affected by moisture.[1]

For in vivo experiments, further dilution into appropriate vehicles like corn oil or saline with

solubilizing agents (e.g., PEG300, Tween-80) may be necessary.[1]

3. Experimental Use (Example: PROTAC Synthesis):

AP1867-3-(aminoethoxy) is a key building block for synthesizing PROTACs, such as those

used in the dTAG system for targeted protein degradation.[2][3][4] The following is a

generalized workflow for its use in a chemical synthesis reaction.
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Fig. 1: Experimental workflow for PROTAC synthesis.
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Disposal Plan
Proper disposal of AP1867-3-(aminoethoxy) and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Solid Waste:

Unused or expired solid AP1867-3-(aminoethoxy) should be disposed of as hazardous

chemical waste.

Contaminated materials such as weighing paper, gloves, and pipette tips should be collected

in a designated, sealed container labeled "Hazardous Waste."

2. Liquid Waste:

Solutions containing AP1867-3-(aminoethoxy) (e.g., in DMSO or other organic solvents)

must be collected in a designated, sealed, and properly labeled hazardous waste container.

Do not dispose of organic solvents down the drain.

Aqueous solutions containing trace amounts of the compound should also be collected as

hazardous waste.

3. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected as hazardous liquid waste.

After triple-rinsing, the defaced or removed label on the container can be disposed of in the

regular trash or recycling, in accordance with your institution's policies.

General Waste Handling Principles:

All waste containers must be clearly labeled with the full chemical name and the words

"Hazardous Waste."
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Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Mechanism of Action: The dTAG System
AP1867-3-(aminoethoxy) is a ligand for a mutated form of the FKBP12 protein

(FKBP12F36V). In the dTAG system, a protein of interest is tagged with this FKBP12F36V

mutant. A PROTAC molecule, synthesized using AP1867-3-(aminoethoxy), then acts as a

bridge, bringing the tagged protein into close proximity with an E3 ubiquitin ligase. This induced

proximity leads to the ubiquitination of the target protein, marking it for degradation by the

proteasome.[2][3][4]
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Fig. 2: Signaling pathway of PROTAC-mediated protein degradation.

By providing this comprehensive guidance, we aim to empower researchers to handle AP1867-
3-(aminoethoxy) safely and effectively, fostering a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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